Ethyl 1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-7-(4-ethyl-1-piperazinyl)-3-quinolinecarboxylate

• IUPAC Name: ethyl 1-cyclopropyl-7-(4-ethylpiperazin-1-yl)-6-fluoro-4-oxoquinoline-3-carboxylate
• InChI: InChI=1S/C21H26FN3O3/c1-3-23-7-9-24(10-8-23)19-12-18-15(11-17(19)22)20(26)16(21(27)28-4-2)13-25(18)14-5-6-14/h11-14H,3-10H2,1-2H3
• InChI Key: PMGPHPXEDRFCFI-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)C2=C(C=C3C(=C2)N(C=C(C3=O)C(=O)OCC)C4CC4)F
• Molecular Formula: C21H26FN3O3
• Molecular Weight: 387.4 g/mol

Description

Ethyl 1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-7-(4-ethyl-1-piperazinyl)-3-quinolinecarboxylate is a complex organic compound. It has been studied in the context of its interaction with praseodymium, forming a complex that shows maximum absorption at 350 nm at pH 6.0. It has also been referenced in the context of pharmacokinetics in chickens.

Chemical Reactions Analysis

The compound has been studied in the context of its interaction with praseodymium. The stoichiometry of the Pr-NNFX complex was calculated by the molar ratio and continuous variation methods. The ratio of Pr to NNFX was 1:3.

Safety and Hazards

The safety and hazards associated with this compound are not directly available from the retrieved papers. It’s always important to handle chemical compounds with appropriate safety measures.

Synthesis routes and methods

Procedure details

100 parts by weight of 1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-7-(4-ethyl-1-piperazinyl)-3-quinoline-carboxylic acid were dissolved in 300 parts by volume of anhydrous chloroform, and 33.2 parts by weight of triethylamine were added. A solution of 37.7 parts by weight of ethyl chloroformate in 100 parts by volume of anhydrous chloroform was added dropwise to this mixture at -20° C. in the course of 30 minutes, and the mixture was stirred for a further 30 minutes at -20° C. and was then stirred overnight at room temperature. After extraction with twice 300 parts by volume of water, 400 parts by volume of water were added to the organic phase. The pH was adjusted to 5 with glacial acetic acid (consumption approximately 15 parts by volume), and the chloroform was removed by distillation under a water pump vacuum. The pH of the aqueous solution was adjusted to 8.9 with half-concentrated potassium hydroxide solution (consumption approximately 70 parts by volume), and the mixture was stirred overnight at room temperature. The product was filtered off with suction, washed with 500 parts by volume of water and dried overnight at 70° C. in a vacuum drying cabinet.